5-Cyclopropyl-3-(6-(4-(methylsulfonyl)piperazin-1-yl)pyridin-3-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Cyclopropyl-3-(6-(4-(methylsulfonyl)piperazin-1-yl)pyridin-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H19N5O3S and its molecular weight is 349.41. The purity is usually 95%.
BenchChem offers high-quality 5-Cyclopropyl-3-(6-(4-(methylsulfonyl)piperazin-1-yl)pyridin-3-yl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Cyclopropyl-3-(6-(4-(methylsulfonyl)piperazin-1-yl)pyridin-3-yl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activities and Applications
Biological Activities : 1,3,4-Oxadiazole derivatives, including compounds similar to the one , have been studied for their biological activities. These compounds have shown promising results in various biological evaluations, including enzyme inhibition and molecular docking studies, indicating their potential in therapeutic applications (Khalid et al., 2016).
Antimicrobial Properties : Some 1,3,4-oxadiazole derivatives have been synthesized and found to exhibit strong antimicrobial activity. This suggests the potential application of these compounds in the development of new antimicrobial agents (Krolenko et al., 2016).
Cancer Cell Inhibition : A study found that the inhibition of oxidative phosphorylation in combination with certain compounds, including a related 1,2,4-oxadiazole derivative, could kill cancer cells, indicating a potential application in cancer treatment (Sica et al., 2019).
Antibacterial Properties : N-Substituted derivatives of 1,3,4-oxadiazoles have shown antibacterial properties, suggesting their potential use in developing new antibacterial therapies (Khalid et al., 2016).
Potential Pharmacological Applications
Tuberculostatic Activity : Derivatives of 1,3,4-oxadiazole have been tested for their tuberculostatic activity, indicating their potential use in treating tuberculosis (Foks et al., 2004).
Cytotoxic Activities : A study on sulfone-linked bis heterocycles containing oxadiazoles demonstrated cytotoxic activities, which could be explored for anticancer applications (Muralikrishna et al., 2012).
Antiproliferative Activity : Research has shown that 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, related to the compound , possess antiproliferative activity against human cancer cell lines, suggesting potential in cancer therapy (Mallesha et al., 2012).
properties
IUPAC Name |
5-cyclopropyl-3-[6-(4-methylsulfonylpiperazin-1-yl)pyridin-3-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O3S/c1-24(21,22)20-8-6-19(7-9-20)13-5-4-12(10-16-13)14-17-15(23-18-14)11-2-3-11/h4-5,10-11H,2-3,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGXJVYOIEVMKPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2=NC=C(C=C2)C3=NOC(=N3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclopropyl-3-(6-(4-(methylsulfonyl)piperazin-1-yl)pyridin-3-yl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.